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Compound of Interest

Compound Name: Pencycuron

Cat. No.: B1679227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and evaluation of

pencycuron, a phenylurea fungicide, in both laboratory and field settings. Pencycuron is a

non-systemic fungicide with protective action, primarily used for the control of diseases caused

by Rhizoctonia solani and Pellicularia spp.[1] Its mode of action involves the inhibition of

mitosis and cell division.[1][2]

Mode of Action
Pencycuron specifically targets fungal pathogens, particularly Rhizoctonia solani, by disrupting

the process of cell division.[1][2] It is understood to interfere with microtubule-dependent

processes, which are crucial for the formation of the mitotic spindle during cell division. This

disruption leads to an inhibition of mycelial growth.[2] While the precise molecular interactions

with tubulin or other microtubule-associated proteins are still a subject of ongoing research, the

observable effect is a halt in the fungal life cycle. Resistance to pencycuron in some

Rhizoctonia solani anastomosis groups (AGs) has been linked to detoxification mechanisms

involving cytochrome P450 genes.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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